(S)-5-(4-Methoxy-3-propoxyphenyl)-5-methyloxazolidin-2-one

• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: (5S)-5-(4-methoxy-3-propoxyphenyl)-5-methyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C14H19NO4/c1-4-7-18-12-8-10(5-6-11(12)17-3)14(2)9-15-13(16)19-14/h5-6,8H,4,7,9H2,1-3H3,(H,15,16)/t14-/m1/s1
• InChI Key: PCCPERGCFKIYIS-CQSZACIVSA-N
• Isomeric SMILES: CCCOC1=C(C=CC(=C1)[C@]2(CNC(=O)O2)C)OC
• Canonical SMILES: CCCOC1=C(C=CC(=C1)C2(CNC(=O)O2)C)OC

Description

(S)-5-(4-Methoxy-3-propoxyphenyl)-5-methyloxazolidin-2-one is a chiral oxazolidinone derivative characterized by a substituted phenyl group at the 5-position of the oxazolidinone ring. The compound features a stereogenic center at the 5-carbon, with an (S)-configuration, and substituents on the phenyl ring including a methoxy group at the 4-position and a propoxy group at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (S)-Mesopram typically involves the resolution of racemic mixtures or asymmetric synthesis. One common method includes the use of chiral catalysts to achieve the desired enantiomer. The reaction conditions often involve specific temperatures, solvents, and catalysts to ensure high enantioselectivity.

Industrial Production Methods: In industrial settings, the production of (S)-Mesopram may involve large-scale resolution techniques or continuous flow processes to enhance efficiency and yield. The use of advanced purification methods, such as chromatography, ensures the isolation of the pure enantiomer.

Chemical Reactions Analysis

Types of Reactions: (S)-Mesopram undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the compound, potentially altering its pharmacological properties.

Reduction: Reduction reactions can be used to synthesize (S)-Mesopram from precursor compounds.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common in the modification of (S)-Mesopram’s structure.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under controlled conditions.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Conditions often involve the use of polar aprotic solvents and specific nucleophiles.

Major Products: The major products of these reactions depend on the specific functional groups involved. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various substituents to the aromatic ring.

Scientific Research Applications

(S)-Mesopram has been extensively studied for its applications in:

Chemistry: Used as a model compound in stereoselective synthesis studies.

Biology: Investigated for its effects on serotonin transporters and potential neuroprotective properties.

Medicine: Explored as a potential treatment for depression, anxiety, and other psychiatric disorders.

Industry: Utilized in the development of new pharmaceuticals and as a reference standard in analytical chemistry.

Mechanism of Action

(S)-Mesopram exerts its effects primarily by inhibiting the reuptake of serotonin in the brain. This increases the availability of serotonin in the synaptic cleft, enhancing neurotransmission and improving mood. The compound selectively targets serotonin transporters, minimizing effects on other neurotransmitter systems. The molecular pathways involved include the modulation of serotonin receptor activity and downstream signaling cascades.

Comparison with Similar Compounds

Table 1: Substituent Comparison of Selected Oxazolidinones

Compound Name	Phenyl Substituents	Additional Modifications	Key Properties/Applications	Reference
(S)-5-(4-Methoxy-3-propoxyphenyl)-5-methyloxazolidin-2-one	4-methoxy, 3-propoxy	Methyl at 5-position, (S)-configuration	Potential chiral auxiliary or bioactive agent
(4S,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one	Phenyl (no substituents)	Methyl at 4-position, (4S,5S)-configuration	Asymmetric synthesis catalyst
(4S,5R)-5-(3,5-bis(trifluoromethyl)phenyl)-...	3,5-bis(trifluoromethyl)	Cyclohexenyl and alkyl groups	Patent-derived bioactive molecule
(R)-5-(Aminomethyl)-3-methyloxazolidin-2-one	N/A (aminomethyl at 5-position)	Methyl at 3-position	Intermediate for drug synthesis

Key Observations :

• Steric Influence: The propoxy group at the 3-position introduces steric bulk, which could affect binding affinity in biological targets compared to simpler phenyl or aminomethyl-substituted oxazolidinones .

Stereochemical Comparisons

The (S)-configuration at the 5-position is critical for activity in many oxazolidinones. highlights the use of NMR to distinguish stereoisomers of structurally related compounds, demonstrating that even minor stereochemical differences (e.g., (S)- vs. (R)-configurations) lead to distinct spectral profiles. For example, in nat-5-(R)-2A1P, the ¹H NMR signals for diastereomers differ significantly in splitting patterns and chemical shifts . This underscores the importance of stereochemistry in the target compound’s physicochemical behavior.